Methyl 3-(1-methylethoxy)-1H-pyrrole-2-carboxylate

• Molecular Formula: C9H13NO3
• Molecular Weight: 183.20 g/mol
• IUPAC Name: methyl 3-propan-2-yloxy-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C9H13NO3/c1-6(2)13-7-4-5-10-8(7)9(11)12-3/h4-6,10H,1-3H3
• InChI Key: YBSFHTSEHZFDIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(NC=C1)C(=O)OC

Description

Methyl 3-(1-methylethoxy)-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-1H-pyrrole-2-carboxylate (2.0 g, 0.014 moles) is dissolved in DMF (15 mL) under nitrogen. Potassium carbonate (2.8 g, 0.020 moles) is added followed by 2-bromopropane (5 mL, 0.05 moles) and the mixture is stirred at room temperature for 18 hours, then at 50° C. for 3 hours, then stirred into ice water (400 mL). The mixture is extracted with CH2Cl2 (3x) and the combined extracts are washed with brine (2x) and dried over MgSO4. Removal of the solvent under reduced pressure leaves the crude product as a crystalline residue. Recrystallization from ether gave the pure product (1.6 g); mp 77°-79° C.